N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-(4-chlorophenoxy)acetamide

• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C20H21Cl2N3O3/c1-14(26)24-8-10-25(11-9-24)19-7-4-16(12-18(19)22)23-20(27)13-28-17-5-2-15(21)3-6-17/h2-7,12H,8-11,13H2,1H3,(H,23,27)
• InChI Key: TYLNHYCHERELKU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C20H21Cl2N3O3
• Molecular Weight: 422.3 g/mol

Description

N-[4-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-(4-chlorophenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, pharmacology, and biochemistry. This compound is commonly referred to as "ACP-105" and is a selective androgen receptor modulator (SARM) that is known for its ability to bind to androgen receptors in the body.

Mechanism of Action

ACP-105 works by selectively binding to androgen receptors in the body, which are responsible for regulating the development and maintenance of male sex characteristics. By binding to these receptors, ACP-105 can increase muscle mass and bone density while reducing fat mass. It also has potential anti-cancer properties by inhibiting the growth of prostate cancer cells.
Biochemical and Physiological Effects:
ACP-105 has been shown to have several biochemical and physiological effects on the body. It can increase muscle mass and bone density while reducing fat mass, making it a potential treatment for osteoporosis and muscle wasting. It has also been shown to have anti-cancer properties, particularly in the treatment of prostate cancer.

Advantages and Limitations for Lab Experiments

ACP-105 has several advantages for use in lab experiments, including its high selectivity for androgen receptors, which makes it an ideal tool for studying the effects of androgens on the body. It is also relatively easy to synthesize, making it readily available for research purposes. However, its potential side effects on the body, particularly in high doses, make it important to use caution when conducting research with this compound.

Future Directions

There are several future directions for research on ACP-105, including its potential use in the treatment of other diseases, such as breast cancer and Alzheimer's disease. It may also have applications in the development of new drugs for male contraception. Further research is needed to fully understand the potential benefits and risks of this compound and its applications in various fields of scientific research.

Scientific Research Applications

ACP-105 has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use in the development of new drugs for the treatment of various diseases, including osteoporosis, muscle wasting, and prostate cancer. ACP-105 has also been studied for its potential use in improving athletic performance and as a treatment for male infertility.